Cas no 1353957-90-0 (N-{2-[(2-Hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide)

• Product Name: N-{2-[(2-Hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide
• CAS No: 1353957-90-0
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 2163405
• Update Time: 2025-08-03

N-{2-[(2-Hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[(2-hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide
• N-(2-((2-Hydroxyethyl)(methyl)amino)cyclohexyl)acetamide
• AM92864
• N-{2-[(2-Hydroxyethyl)methylamino]cyclohexyl}acetamide
• N-{2-[(2-Hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide

• Inchi： 1S/C11H22N2O2/c1-9(15)12-10-5-3-4-6-11(10)13(2)7-8-14/h10-11,14H,3-8H2,1-2H3,(H,12,15)
• InChI Key： PAQWQXHHQFYBJS-UHFFFAOYSA-N
• SMILES： OCCN(C)C1CCCCC1NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-{2-[(2-Hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide

Professional Introduction to N-{2-[(2-Hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide (CAS No. 1353957-90-0)

N-{2-[(2-Hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide, identified by the CAS number 1353957-90-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and its unique biochemical properties.

The structural composition of N-{2-[(2-Hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide includes a cyclohexyl ring substituted with an amine group, further modified by a 2-hydroxy-ethyl-methyl-amino side chain. This intricate arrangement contributes to the compound's versatility, making it a candidate for various pharmacological investigations. The presence of both hydrophilic and lipophilic moieties enhances its solubility and bioavailability, which are critical factors in drug design.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. N-{2-[(2-Hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide has been explored for its potential role in addressing such conditions. Its structural features suggest that it may interact with specific enzymes and receptors, thereby influencing neurotransmitter release and synaptic transmission.

One of the most compelling aspects of this compound is its ability to cross the blood-brain barrier, a crucial property for any therapeutic agent targeting central nervous system disorders. Preclinical studies have indicated that derivatives of this molecule exhibit promising effects on cognitive function and may have applications in treating conditions such as Alzheimer's disease and Parkinson's disease. The cyclohexyl moiety, in particular, has been shown to enhance binding affinity to certain neural receptors, improving the compound's efficacy.

The pharmacokinetic profile of N-{2-[(2-Hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide is another area of active research. Investigations have revealed that this compound exhibits moderate bioavailability and a favorable half-life, suggesting that it could be suitable for once-daily dosing regimens. Additionally, its metabolic stability indicates that it can be processed efficiently by the body without accumulating toxic byproducts.

From a synthetic chemistry perspective, the synthesis of N-{2-[(2-Hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Researchers have employed multi-step organic reactions, including cyclization and functional group transformations, to construct the desired molecular framework with high precision.

The potential therapeutic applications of N-{2-[(2-Hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide extend beyond neurological disorders. Preliminary data suggest that it may also have anti-inflammatory properties, making it relevant for conditions such as rheumatoid arthritis and inflammatory bowel disease. The hydroxy-ethyl side chain is believed to contribute to these effects by modulating inflammatory pathways at the molecular level.

In conclusion, N-{2-[(2-Hydroxy-ethyl)-methyl-amino]-cyclohexyl}-acetamide (CAS No. 1353957-90-0) represents a promising candidate for further pharmaceutical development. Its unique structural features, coupled with its favorable pharmacokinetic properties, make it an attractive molecule for addressing various medical conditions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the field of medicinal chemistry.